![molecular formula Fe.2H3-N.2H2-O4-S B148024 Ferrous ammonium sulfate hexahydrate CAS No. 7783-85-9](/img/structure/B148024.png)
Ferrous ammonium sulfate hexahydrate
Overview
Description
Ferrous ammonium sulfate hexahydrate is a hydrate that is the hexahydrate form of ferrous ammonium sulfate . It acts as an iron ion donor for building Fe-S clusters in vitro . It is a hydrate and an iron molecular entity . It contains a ferrous ammonium sulfate (anhydrous) .
Synthesis Analysis
The synthesis of Ferrous ammonium sulfate hexahydrate involves dissolving ammonium sulfate in deionized water . The iron is then added to a separate flask with sulfuric acid .Molecular Structure Analysis
The molecular structure of Ferrous ammonium sulfate hexahydrate consists of octahedra [Fe (H 2 O) 6] 2+ centers, which are hydrogen bonded to sulfate and ammonium .Chemical Reactions Analysis
Ferrous ammonium sulfate hexahydrate acts as an iron ion donor for building Fe-S clusters in vitro . It is a hydrate and an iron molecular entity . It contains a ferrous ammonium sulfate (anhydrous) .Physical And Chemical Properties Analysis
Ferrous ammonium sulfate hexahydrate has a molecular weight of 392.1 g/mol . It is a hydrate and an iron molecular entity . It contains a ferrous ammonium sulfate (anhydrous) .Scientific Research Applications
Analytical Chemistry
In analytical chemistry, Ferrous ammonium sulfate hexahydrate is used as a reagent due to its high solubility in water and slow oxidation rate in air compared to other ferrous salts . It is particularly useful in redox titrations .
Dosemetry
Ferrous ammonium sulfate hexahydrate is employed to measure high doses of gamma rays using Fricke’s dosemeter . This application is crucial in radiation therapy, nuclear power plants, and other areas where monitoring radiation exposure is important .
Nanomaterials
This compound is involved in the synthesis of various nanomaterials . The Fe2+ ions it provides can act as a precursor for the formation of iron-based nanoparticles .
Redox Reactions
Ferrous ammonium sulfate hexahydrate is widely used in aqueous redox chemistry as a reducing agent . Its stable Fe2+ ions participate in many redox reactions, making it a valuable tool in research and industry .
Medical Applications
In the medical field, it is used as an antianemic agent for the treatment of iron deficiency . The iron in the compound can be absorbed by the body, helping to increase the level of iron in the blood .
Quality Control Testing
Ferrous ammonium sulfate hexahydrate meets ACS Specifications and Reagent Specifications for testing USP/NF monographs . This makes it suitable for use in quality control testing in pharmaceutical and other industries .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
diazanium;iron(2+);disulfate;hexahydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Fe.2H3N.2H2O4S.6H2O/c;;;2*1-5(2,3)4;;;;;;/h;2*1H3;2*(H2,1,2,3,4);6*1H2/q+2;;;;;;;;;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQLVWQSVRZVNIP-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[NH4+].O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
FeH20N2O14S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
19864-63-2 (Parent), 15438-31-0 (Parent) | |
Record name | Ferrous ammonium sulfate hexahydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007783859 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID70897287 | |
Record name | Ammonium ferrous sulfate hexahydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70897287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
392.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ferrous ammonium sulfate hexahydrate | |
CAS RN |
7783-85-9 | |
Record name | Ferrous ammonium sulfate hexahydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007783859 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ammonium ferrous sulfate hexahydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70897287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sulfuric acid, ammonium iron(2+) salt (2:2:1), hexahydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.107.447 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | FERROUS AMMONIUM SULFATE HEXAHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/99A04ICQ3J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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